
"2-Methyl-4-(trifluoromethoxy)phenol" material
safety data sheet (MSDS)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-Methyl-4-

(trifluoromethoxy)phenol

Cat. No.: B144101 Get Quote

In-Depth Technical Guide to 2-Methyl-4-
(trifluoromethoxy)phenol
For Researchers, Scientists, and Drug Development Professionals

CAS Number: 77227-90-8 | Molecular Formula: C₈H₇F₃O₂ | Molecular Weight: 192.14 g/mol

Foreword
This technical guide provides a comprehensive overview of the material safety data, chemical

and physical properties, and handling protocols for 2-Methyl-4-(trifluoromethoxy)phenol. The

information is intended for professionals in research, scientific, and drug development fields.

This document synthesizes available data to ensure safe handling and informed use of this

compound in a laboratory setting.

Section 1: Chemical and Physical Properties
2-Methyl-4-(trifluoromethoxy)phenol is a substituted phenol derivative. While comprehensive

experimental data for this specific compound is not readily available in public literature, its

properties can be estimated based on data from structurally similar compounds and information

from chemical suppliers. It is consistently described as a liquid at room temperature.

Table 1: Physical and Chemical Properties of 2-Methyl-4-(trifluoromethoxy)phenol
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Property Value Source/Notes

CAS Number 77227-90-8 -

Molecular Formula C₈H₇F₃O₂ -

Molecular Weight 192.14 g/mol -

Physical Form Liquid --INVALID-LINK--

Boiling Point Data not available -

Melting Point Data not available -

Density Data not available -

Solubility Data not available
Likely soluble in organic

solvents.

Storage Temperature 2-8°C or -10°C
--INVALID-LINK--, --INVALID-

LINK--

Section 2: Material Safety Data Sheet (MSDS)
Summary
The following safety information is compiled from available safety data sheets for 2-Methyl-4-

(trifluoromethyl)phenol.

2.1 Hazard Identification

This compound is classified as hazardous. The GHS hazard statements indicate significant

health risks upon exposure.

Signal Word:Danger[1]

GHS Hazard Pictograms:

alt text

alt text
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Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H318: Causes serious eye damage.[1]

H332: Harmful if inhaled.[1]

H335: May cause respiratory irritation.[1]

Precautionary Statements: A comprehensive list of precautionary statements is provided in the

table below.

Table 2: GHS Precautionary Statements for 2-Methyl-4-(trifluoromethoxy)phenol
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Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.[1]

P264 Wash skin thoroughly after handling.[1]

P270
Do not eat, drink or smoke when using this

product.[1]

P271 Use only outdoors or in a well-ventilated area.[1]

P280
Wear protective gloves/ protective clothing/ eye

protection/ face protection.[1]

P301 + P312
IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell.[1]

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.[1]

P304 + P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[1]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1]

P310 Immediately call a POISON CENTER/doctor.[1]

P330 Rinse mouth.[1]

P332 + P313
If skin irritation occurs: Get medical

advice/attention.[1]

P362
Take off contaminated clothing and wash before

reuse.[1]

P403 + P233
Store in a well-ventilated place. Keep container

tightly closed.[1]

P405 Store locked up.[1]
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P501
Dispose of contents/container to an approved

waste disposal plant.[1]

2.2 Toxicological Information

Specific LD50 and LC50 data for 2-Methyl-4-(trifluoromethoxy)phenol are not available in

the searched literature. The hazard statements indicate that the substance is harmful if

swallowed or inhaled and can cause severe damage to the eyes and skin.

Table 3: Summary of Toxicological Hazards

Exposure Route Hazard

Oral Harmful if swallowed.

Dermal Causes skin irritation.

Inhalation
Harmful if inhaled. May cause respiratory

irritation.

Eye Contact Causes serious eye damage.

Section 3: Experimental Protocols and Handling
3.1 General Handling and Storage

Due to the hazardous nature of this compound, strict adherence to safety protocols is

mandatory.

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear protective gloves (e.g., nitrile) and a lab coat.
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Respiratory Protection: If working outside a fume hood or if inhalation risk is high, use a

respirator with an appropriate cartridge.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

Recommended storage temperatures are between 2-8°C or at -10°C in an inert atmosphere.

[1]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

3.2 Spill and Disposal Procedures

Spill Response: In case of a spill, evacuate the area. Wear appropriate PPE and contain the

spill with an inert absorbent material. Collect the absorbed material into a sealed container

for disposal.

Waste Disposal: Dispose of waste in accordance with local, state, and federal regulations.

This material should be treated as hazardous waste.

3.3 Synthesis Protocol (General)

A specific, detailed experimental protocol for the synthesis of 2-Methyl-4-
(trifluoromethoxy)phenol is not readily available in the searched literature. However, a

general synthetic approach for trifluoromethyl-substituted phenols involves the

trifluoromethylation of a corresponding precursor. A plausible, though not experimentally

verified for this specific compound, synthetic route could involve the trifluoromethoxylation of 2-

methylphenol.

Below is a conceptual workflow for such a synthesis. This is a generalized representation and

has not been experimentally validated for this specific compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://patents.google.com/patent/EP0019388A1/en
https://patents.google.com/patent/EP0019388A1/en
https://www.benchchem.com/product/b144101?utm_src=pdf-body
https://www.benchchem.com/product/b144101?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Materials

Reaction Step Work-up and Purification Final Product2-Methylphenol

Trifluoromethoxylation
Reaction

Trifluoromethoxylating
Agent (e.g., CF3O- source)

Reaction Quenching1. Extraction with
Organic Solvent

2.
Drying of

Organic Layer

3.
Solvent Removal

4.
Purification

(e.g., Chromatography)

5.
2-Methyl-4-(trifluoromethoxy)phenol

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 2-Methyl-4-(trifluoromethoxy)phenol.

Section 4: Logical Relationships in Safe Handling
The safe handling of 2-Methyl-4-(trifluoromethoxy)phenol involves a logical progression from

hazard identification to the implementation of control measures and emergency preparedness.
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Caption: Logical workflow for the safe handling of hazardous chemicals.

Disclaimer
The information provided in this document is intended for use by qualified professionals and is

based on the best available data at the time of compilation. It is not exhaustive and should be

used as a guide in conjunction with other resources and professional judgment. The user

assumes all responsibility for the safe handling, use, and disposal of this product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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